Cas no 921755-43-3 (1-Azabicyclo[2.2.1]heptane-2-carboxylic acid, ethyl ester, (1R,2S,4R)-rel-)

• Product Name: 1-Azabicyclo[2.2.1]heptane-2-carboxylic acid, ethyl ester, (1R,2S,4R)-rel-
• CAS No: 921755-43-3
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 743510
• PubChem ID: 15946556
• Update Time: 2024-10-26

1-Azabicyclo[2.2.1]heptane-2-carboxylic acid, ethyl ester, (1R,2S,4R)-rel- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.1]heptane-2-carboxylic acid, ethyl ester,(1R,2S,4R)-rel-
• 1-Azabicyclo[2.2.1]heptane-2-carboxylic acid, ethyl ester, (1R,2S,4R)-rel-
• ethyl (1R,2S,4R)-rel-1-azabicyclo[2.2.1]heptane-2-carboxylate
• (1R,2S,4R)-ethyl 1-azabicyclo[2.2.1]heptane-2-carboxylate
• rel-Ethyl (1R,2S,4R)-1-azabicyclo[2.2.1]heptane-2-carboxylate (ACI)
• AKOS037649943
• CS-13928
• ethyl(1R,2S,4R)-rel-1-azabicyclo[2.2.1]heptane-2-carboxylate
• 2621939-33-9
• 921755-43-3
• C16720
• ethyl (1R,2S,4R)-1-azabicyclo[2.2.1]heptane-2-carboxylate
• ethyl (2S,4R)-1-azabicyclo[2.2.1]heptane-2-carboxylate

• Inchi： 1S/C9H15NO2/c1-2-12-9(11)8-5-7-3-4-10(8)6-7/h7-8H,2-6H2,1H3/t7-,8+/m1/s1
• InChI Key： VOTUVXPAUKQGFP-SFYZADRCSA-N
• SMILES： C([C@@H]1C[C@H]2CC[N@]1C2)(=O)OCC

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives